3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C28H29N3OS
• Molecular Weight: 455.6 g/mol
• IUPAC Name: 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C28H29N3OS/c1-28(2,3)19-14-15-23-18(16-19)17-22-24(29)25(33-26(22)30-23)27(32)31(20-10-6-4-7-11-20)21-12-8-5-9-13-21/h4-13,17,19H,14-16,29H2,1-3H3
• InChI Key: HSRPRMCXTZQPMO-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)C=C3C(=C(SC3=N2)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N
• Canonical SMILES: CC(C)(C)C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N

Description

3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide, also known as TQ, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. TQ is a synthetic compound that belongs to the class of thienoquinolines, which are known for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is not fully understood. However, it has been proposed that 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide exerts its pharmacological effects by modulating various signaling pathways. 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has also been found to modulate the expression of various genes involved in apoptosis, cell cycle regulation, and DNA repair.
Biochemical and Physiological Effects:
3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to possess various biochemical and physiological effects. It has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has also been found to reduce lipid peroxidation and DNA damage. Additionally, 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to modulate the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is its diverse pharmacological properties. 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to possess anti-inflammatory, anti-cancer, anti-microbial, and neuroprotective effects, making it a promising candidate for the development of novel therapeutics. However, one of the limitations of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the pharmacokinetics and toxicity of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide.

Future Directions

There are several future directions for the study of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide. One of the areas of interest is the development of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide-based therapeutics for the treatment of cancer and inflammation. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide and its potential interactions with other signaling pathways. Furthermore, the development of novel formulations and delivery systems for 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide could help overcome its poor solubility and improve its bioavailability.

Synthesis Methods

The synthesis of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a multi-step process that involves the reaction of various reagents and solvents. The first step involves the condensation of 2-aminobenzophenone with 2-cyclohexen-1-one in the presence of potassium hydroxide and ethanol. This reaction leads to the formation of 6,7,8,9-tetrahydro-5H-thieno[2,3-b]quinoline-2-carboxylic acid ethyl ester. The second step involves the reaction of the ethyl ester with tert-butylamine and triethylamine in the presence of acetic acid and dichloromethane. This reaction leads to the formation of 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide as a white solid.

Scientific Research Applications

3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, anti-microbial, and neuroprotective effects. 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to inhibit the growth of various cancer cells, including breast, lung, colon, and prostate cancer cells. 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has also been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, 3-amino-6-tert-butyl-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to possess anti-microbial effects against various bacteria and fungi.